Cas no 224814-88-4 (2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide)

• Product Name: 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide
• CAS No: 224814-88-4
• MF: C₁₄H₁₀F₃NO₃
• MW: 297.22931432724
• CID: 4675243
• PubChem ID: 9926204
• Update Time: 2025-05-19

2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-hydroxy-N-[4-(trifluoromethoxy)phenyl]benzamide
• FTUBVPDEKVSHHN-UHFFFAOYSA-N
• NE51708
• N-(4-trifluoromethoxyphenyl)-2-hydroxybenzamide
• Z68265561
• 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide

• Inchi： 1S/C14H10F3NO3/c15-14(16,17)21-10-7-5-9(6-8-10)18-13(20)11-3-1-2-4-12(11)19/h1-8,19H,(H,18,20)
• InChI Key： FTUBVPDEKVSHHN-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)NC(C1C=CC=CC=1O)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 4.5
• Topological Polar Surface Area: 58.6

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 304.1±42.0 °C at 760 mmHg
• Flash Point: 137.7±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide

2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide (CAS No. 224814-88-4): A Comprehensive Overview

The compound 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide (CAS No. 224814-88-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines a hydroxyl group and a trifluoromethoxy substituent on a benzamide backbone. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for research and development.

Recent studies have highlighted the potential of 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide in drug discovery. Researchers have explored its ability to inhibit specific enzymes and receptors, which could lead to novel therapeutic agents for conditions such as cancer, inflammation, and neurodegenerative diseases. The trifluoromethoxy group, in particular, has been shown to enhance the compound's bioavailability and stability, making it an attractive candidate for pharmacological applications.

In the field of agrochemistry, 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide has demonstrated promising results as a plant growth regulator. Its ability to modulate plant hormone signaling pathways could revolutionize crop management practices, enhancing yield and resistance to environmental stressors. This application underscores the versatility of the compound across different industries.

From a synthetic perspective, the preparation of 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide involves a series of intricate organic reactions. The introduction of the trifluoromethoxy group is typically achieved through nucleophilic aromatic substitution or coupling reactions, while the hydroxyl group is introduced via oxidation or hydrolysis steps. These reactions require precise control over reaction conditions to ensure high yields and purity.

The physical properties of 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide are also noteworthy. It exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Additionally, its solubility in organic solvents makes it suitable for various analytical techniques, such as high-performance liquid chromatography (HPLC) and mass spectrometry.

Recent advancements in computational chemistry have enabled researchers to model the electronic structure of 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide with unprecedented accuracy. These studies have provided insights into its reactivity and selectivity in different chemical environments, paving the way for further optimization of its properties.

In conclusion, 2-Hydroxy-N-4-(trifluoromethoxy)phenylbenzamide (CAS No. 224814-88-4) is a multifaceted compound with immense potential across diverse scientific domains. Its unique chemical structure, coupled with recent research findings, positions it as a key molecule in advancing modern science and technology.